Cas no 1354015-97-6 (N-[(R)-1-(2-Hydroxy-ethyl)-pyrrolidin-3-yl]-acetamide)

• Product Name: N-[(R)-1-(2-Hydroxy-ethyl)-pyrrolidin-3-yl]-acetamide
• CAS No: 1354015-97-6
• MF: C₈H₁₆N₂O₂
• MW: 172.224842071533
• CID: 2163062
• Update Time: 2025-05-21

N-[(R)-1-(2-Hydroxy-ethyl)-pyrrolidin-3-yl]-acetamide Chemical and Physical Properties

Names and Identifiers

• N-[(r)-1-(2-hydroxy-ethyl)-pyrrolidin-3-yl]-acetamide
• (R)-N-(1-(2-Hydroxyethyl)pyrrolidin-3-yl)acetamide
• AM96542
• N-[(R)-1-(2-Hydroxyethyl)pyrrolidin-3-yl]acetamide
• N-[(R)-1-(2-Hydroxy-ethyl)-pyrrolidin-3-yl]-acetamide

• Inchi： 1S/C8H16N2O2/c1-7(12)9-8-2-3-10(6-8)4-5-11/h8,11H,2-6H2,1H3,(H,9,12)/t8-/m1/s1
• InChI Key： FDUGYWBPHLMXQU-MRVPVSSYSA-N
• SMILES： OCCN1CC[C@H](C1)NC(C)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 161
• Topological Polar Surface Area: 52.6

Additional information on N-[(R)-1-(2-Hydroxy-ethyl)-pyrrolidin-3-yl]-acetamide

N-[(R)-1-(2-Hydroxy-Ethyl)-Pyrrolidin-3-Yl]-Acetamide: A Comprehensive Overview

N-[(R)-1-(2-Hydroxy-Ethyl)-Pyrrolidin-3-Yl]-Acetamide, commonly referred to by its CAS number 1354015-97-6, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development. In this article, we will delve into the chemical structure, synthesis, pharmacological properties, and recent advancements related to this compound.

The chemical structure of N-[(R)-1-(2-Hydroxy-Ethyl)-Pyrrolidin-3-Yl]-Acetamide consists of a pyrrolidine ring substituted with a hydroxethyl group at position 1 and an acetamide group at position 3. The stereochemistry at the chiral center (R configuration) plays a crucial role in determining the compound's biological activity. This structure makes it a valuable substrate for exploring stereochemical effects on molecular interactions.

Recent studies have highlighted the importance of stereochemistry in drug design, particularly in how it influences binding affinity and selectivity. Researchers have employed advanced computational methods, such as molecular docking and dynamics simulations, to elucidate the binding modes of this compound with various biological targets. These studies have provided insights into how the spatial arrangement of substituents affects molecular recognition.

The synthesis of N-[(R)-1-(2-Hydroxy-Ethyl)-Pyrrolidin-3-Yl]-Acetamide involves a multi-step process that typically begins with the preparation of the pyrrolidine derivative. Key steps include alkylation, acetylation, and stereochemical control during intermediate formation. Innovations in catalytic asymmetric synthesis have enabled the efficient production of enantiomerically pure compounds, which are essential for studying enantioselective biological activities.

Pharmacologically, this compound has shown promise as a modulator of certain receptor systems. Preclinical studies have demonstrated its ability to influence neurotransmitter systems, making it a candidate for treating conditions such as anxiety and depression. Recent research has focused on optimizing its bioavailability and reducing potential off-target effects through structural modifications.

One area of active investigation is the bioavailability and pharmacokinetics of this compound. Researchers have explored various strategies to enhance its solubility and permeability, including prodrug design and nanoparticle delivery systems. These advancements aim to improve its therapeutic index and reduce systemic toxicity.

The application of machine learning algorithms in predicting the pharmacokinetic profiles of compounds like N-[(R)-1-(2-Hydroxy-Ethyl)-Pyrrolidin-3-Yl]-Acetamide has opened new avenues for drug discovery. By analyzing large datasets of chemical structures and their corresponding pharmacokinetic properties, scientists can now predict optimal structural modifications to enhance drug-like qualities.

In conclusion, N-[(R)-1-(2-Hydroxy-Ethyl)-Pyrrolidin-3-Yl]-Acetamide represents a compelling molecule with diverse applications in chemical research and drug development. Its unique structure, coupled with recent advancements in synthesis and pharmacology, positions it as a valuable tool for advancing our understanding of molecular interactions and therapeutic interventions.